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Compound of Interest

Compound Name: [pTyr5] EGFR (988-993)

Cat. No.: B12432972 Get Quote

Essential Safety and Handling Guide for [pTyr5]
EGFR (988-993)
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling the phosphorylated peptide [pTyr5] EGFR (988-993).
The following procedures are designed to ensure safe operational handling and disposal,

fostering a secure laboratory environment.

Physical and Chemical Properties
A summary of the key physical and chemical characteristics of [pTyr5] EGFR (988-993) is
presented below. This information is essential for safe handling and storage.

Property Value

Synonyms DADE-{pTyr}-L

Molecular Formula C33H46F3N6O19P

Molecular Weight 918.72

CAS Number Not available

Form Powder
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Hazard Identification and Personal Protective
Equipment (PPE)
The primary hazards associated with [pTyr5] EGFR (988-993) are acute oral toxicity and high

aquatic toxicity with long-lasting effects[1]. It is harmful if swallowed[1]. Therefore, adherence to

the following personal protective equipment (PPE) guidelines is mandatory to minimize

exposure and ensure personal safety.

PPE Category Recommended Equipment

Eye Protection Safety goggles with side-shields[1]

Hand Protection Protective gloves (e.g., nitrile)[1][2]

Body Protection Impervious clothing, such as a lab coat[1]

Respiratory Protection

A suitable respirator should be used when

engineering controls are insufficient or when

handling the powder outside of a ventilated

enclosure.[1]

Experimental Protocols: Handling and Storage
Proper handling and storage are critical to maintaining the integrity of the peptide and ensuring

laboratory safety.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage.

Store the peptide in a tightly sealed container in a cool, well-ventilated area[1].

For long-term stability, the powdered form should be stored at -20°C[1].

If dissolved in a solvent, store at -80°C[1].

Keep the product away from direct sunlight and sources of ignition[1].
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Handling and Use:

All handling should be performed in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of dust or aerosols[1].

Avoid all direct contact with the skin and eyes[1].

Do not eat, drink, or smoke in the designated handling area[1].

Wash hands thoroughly after handling the substance[1].

Ensure that an accessible safety shower and eye wash station are available in the

immediate work area[1].

Disposal Plan:

Dispose of the contents and the container at an approved waste disposal facility[1].

Avoid release into the environment, as the substance is very toxic to aquatic life[1].

Collect any spillage and dispose of it as hazardous waste[1].

Workflow for Safe Handling of [pTyr5] EGFR (988-
993)
The following diagram outlines the standard operating procedure for the safe handling of

[pTyr5] EGFR (988-993) from receipt to disposal.
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Caption: Workflow for safe handling of [pTyr5] EGFR (988-993).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12432972?utm_src=pdf-body-img
https://www.benchchem.com/product/b12432972?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12432972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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